Cas no 887592-17-8 (Quinazoline,4,8-dichloro-2-(1,1-dimethylethyl)-)

• Product Name: Quinazoline,4,8-dichloro-2-(1,1-dimethylethyl)-
• CAS No: 887592-17-8
• MF: C₁₂H₁₂Cl₂N₂
• MW: 255.143080711365
• CID: 713684
• Update Time: 2026-04-29

Quinazoline,4,8-dichloro-2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline,4,8-dichloro-2-(1,1-dimethylethyl)-
• 2-tert-butyl-4,8-dichloroquinazoline
• 4,8 dichloro-2-tert-butyl-quinazoline
• 4,8-DICHLORO-2-TERT-BUTYL-QUINAZOLINE

• Inchi： InChI=1S/C12H12Cl2N2/c1-12(2,3)11-15-9-7(10(14)16-11)5-4-6-8(9)13/h4-6H,1-3H3
• InChI Key： OXRJONGCPOCTEE-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=NC2=C(C=CC=C2Cl)C(=N1)Cl

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8